Cas no 2240-88-2 (3,3,3-Trifluoro-1-propanol)

• Product Name: 3,3,3-Trifluoro-1-propanol
• CAS No: 2240-88-2
• MF: C₃H₅F₃O
• MW: 114.066411733627
• MDL: MFCD00190649
• CID: 42665
• PubChem ID: 253659836
• Update Time: 2025-06-11

3,3,3-Trifluoro-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-1-propanol
• 3,3,3-Trifluoropropan-1-ol
• 3,3,3-trifluoropropanol
• 3,3,3-TRIFLUOROPROPANOL-1
• 3,3,3-trifluoropropyl alcohol
• HDBGBTNNPRCVND-UHFFFAOYSA-N
• 1-Propanol, 3,3,3-trifluoro-
• trifluoropropanol
• 2-(Trifluoromethyl)ethan-1-ol
• 3,3,3-Trifluoro-propan-1-ol
• Poly(difluoromethylene), alpha-fluoro-omega-(2-hydroxyethyl)-
• 3-Hydroxy-1,1,1-trifluoropropane
• 3,3,3-tris(fluoranyl)propan-1-ol
• BBL1038
• CHEMBL4515005
• FS-4379
• FT-OH; C3H5F3O
• FT-0613972
• FT-0699897
• LBGHBSIAPDTBDS-UHFFFAOYSA-N
• MFCD00190649
• AKOS005063409
• 3,3,3-trifluoro-1-propanol, AldrichCPR
• AB04522
• SCHEMBL3521503
• NS00112281
• 65530-60-1
• 3,3,3-Trifluoropropan-1-ol/toluene azeotropic mixture (~60:40)
• OMKIPPNZHKOTAO-UHFFFAOYSA-N
• EN300-70258
• J-511047
• CS-W011251
• T2986
• SCHEMBL10127
• AMY6830
• 2240-88-2
• DTXSID30870950
• DB-001241
• BBL103865
• Fluorotelomer alcohol 1:2
• STL557675
• DTXCID00818627
• 65545-80-4
• 670-540-5
• FT78258
• 3,3,3-Trifluoro-1-propanol

• MDL： MFCD00190649
• Inchi： 1S/C3H5F3O/c4-3(5,6)1-2-7/h7H,1-2H2
• InChI Key： HDBGBTNNPRCVND-UHFFFAOYSA-N
• SMILES： FC(CCO)(F)F
• BRN： 1734777

Computed Properties

• Exact Mass: 114.02900
• Monoisotopic Mass: 114.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 48.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1,294 g/cm3
• Boiling Point: 100°C(lit.)
• Flash Point: 37°C
• Refractive Index: 1.32
• Water Partition Coefficient: Fully miscible in water.
• PSA: 20.23000
• LogP: 0.93110
• Solubility: Fully mixable

3,3,3-Trifluoro-1-propanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P210,P241,P303
  P361
  P353,P305
  P351
  P338,P405,P501A
• Hazardous Material transportation number：1987
• Hazard Category Code： 20/21/22-36/37/38-36-25-10
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• Storage Condition：Sealed in dry,2-8°C(BD81151)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3,3,3-Trifluoro-1-propanol

Introduction to 3,3,3-Trifluoro-1-propanol (CAS No. 2240-88-2)

3,3,3-Trifluoro-1-propanol, identified by the chemical abstracts service number CAS No. 2240-88-2, is a fluorinated alcohol that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to a class of fluorinated alcohols that exhibit distinct physicochemical characteristics, making them valuable in various applications ranging from drug development to material science.

The molecular structure of 3,3,3-Trifluoro-1-propanol consists of a propane backbone with three fluorine atoms substituting the terminal hydrogen atoms. This fluorination introduces polarity and enhances the compound's solubility in both polar and non-polar solvents, a property that is highly advantageous in formulating pharmaceuticals and agrochemicals. The presence of fluorine atoms also contributes to metabolic stability, which is a critical factor in drug design, as it can prevent rapid degradation in biological systems.

Recent research has highlighted the potential of 3,3,3-Trifluoro-1-propanol as a key intermediate in synthesizing more complex fluorinated compounds. Its role in the development of novel therapeutic agents has been particularly noteworthy. For instance, studies have demonstrated its utility in the synthesis of protease inhibitors and kinase inhibitors, which are pivotal in treating chronic diseases such as cancer and inflammation-related disorders. The ability of 3,3,3-Trifluoro-1-propanol to act as a scaffold for these inhibitors is attributed to its ability to mimic natural substrates while enhancing binding affinity due to fluorine's electronic effects.

In addition to its pharmaceutical applications, 3,3,3-Trifluoro-1-propanol has been explored for its role in advanced material synthesis. Fluorinated alcohols are known for their excellent surface-active properties, making them suitable for use as surfactants and additives in polymer formulations. Researchers have leveraged these properties to develop novel coatings and adhesives that exhibit superior thermal stability and chemical resistance. The incorporation of CAS No. 2240-88-2 into these materials has led to breakthroughs in high-performance industrial applications.

The environmental impact of using 3,3,3-Trifluoro-1-propanol has also been a subject of interest. Unlike some traditional fluorinated compounds that raise environmental concerns due to their persistence and toxicity, CAS No. 2240-88-2 has shown promise in being more biodegradable under certain conditions. This characteristic aligns with the growing emphasis on sustainable chemistry practices, where developing compounds that minimize ecological footprints is paramount.

From an industrial perspective, the production of 3,3,3-Trifluoro-1-propanol has seen advancements in synthetic methodologies that improve yield and reduce waste. Catalytic processes have been particularly effective in achieving high-purity outputs with minimal byproducts. These innovations not only enhance cost-efficiency but also contribute to greener manufacturing practices.

The versatility of CAS No. 2240-88-2 extends into analytical chemistry as well. Its unique spectroscopic properties make it an excellent reference standard for NMR and mass spectrometry techniques. Laboratories worldwide utilize this compound for calibrating instruments and validating analytical methods, ensuring accuracy in scientific research.

In conclusion, CAS No. 2240-88-2 (also known as 33-trifluoro-l-propanol) continues to be a cornerstone compound in multiple domains of chemistry and biology due to its multifaceted applications and structural advantages . Its role as an intermediate , solvent , additive ,and reference standard underscores its importance . As research progresses ,the potential uses for this fluorinated alcohol are likely to expand ,further solidifying its place as a valuable component in both academic and industrial settings .